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Compound of Interest

Compound Name: 5-deoxy-D-ribose

Cat. No.: B15600977

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for determining the molecular weight of
5-deoxy-D-ribose, a crucial parameter for researchers in various fields, including drug
development and synthesis of anticancer compounds.[1]

Chemical Formula and Structure

5-deoxy-D-ribose is a deoxypentose, meaning it is a five-carbon sugar where a hydroxyl group
has been replaced by a hydrogen atom.[2] Specifically, in 5-deoxy-D-ribose, the hydroxyl
group at the 5th carbon position of ribose is substituted with a hydrogen atom.[2] This structural
modification significantly influences its chemical properties and biological functions.

The chemical formula for 5-deoxy-D-ribose is CsH100a4.[1][2][3][4][5]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 5-deoxy-D-ribose is based on its chemical formula and the atomic weights
of carbon, hydrogen, and oxygen.

Experimental Protocol: Molecular Weight Calculation

« |dentify the chemical formula: The empirical formula for 5-deoxy-D-ribose is CsH1004.[1][2]

[3][41[5]
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o Determine the atomic weights of the constituent elements:
o Carbon (C): ~12.011 amul6][7][8]
o Hydrogen (H): ~1.008 amu[9][10][11]
o Oxygen (O): ~15.999 amu[12][13][14]
o Calculate the total weight for each element in the molecule:
o Total weight of Carbon =5 atoms x 12.011 amu/atom
o Total weight of Hydrogen = 10 atoms x 1.008 amu/atom
o Total weight of Oxygen = 4 atoms x 15.999 amu/atom
e Sum the weights of all elements:
o Molecular Weight = (5 x 12.011) + (10 x 1.008) + (4 x 15.999)

Data Presentation

The following table summarizes the quantitative data used in the determination of the
molecular weight of 5-deoxy-D-ribose.

. . Total
. Atomic Weight o
Element Symbol Atomic Count ( | Contribution
amu

(amu)
Carbon C 5 12.011 60.055
Hydrogen H 10 1.008 10.080
Oxygen O 4 15.999 63.996
Total CsH100a4 19 134.131

The calculated molecular weight of 5-deoxy-D-ribose is approximately 134.13 g/mol .[1][2][3]
[4]
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Visualization of Molecular Composition

The following diagram illustrates the hierarchical breakdown of 5-deoxy-D-ribose into its
constituent elements and their respective atomic counts.

5-deoxy-D-ribose (C5H1004)

Carbon (C) Oxygen (O)

Click to download full resolution via product page

Caption: Atomic composition of 5-deoxy-D-ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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